4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid
Overview
Description
4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid, also known as BMOB, is a chemical compound that has gained increasing attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, this compound has shown promising results as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which is involved in the regulation of blood glucose levels. This compound has also been investigated for its potential use in the treatment of cancer and inflammation.
Mechanism of Action
4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid acts as a competitive inhibitor of DPP-4, binding to the active site of the enzyme and preventing its function. This leads to an increase in the levels of the hormone glucagon-like peptide-1 (GLP-1), which promotes insulin secretion and lowers blood glucose levels.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the promotion of insulin secretion, the inhibition of cancer cell growth, and the reduction of inflammation. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic benefits.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid in lab experiments is its high potency as a DPP-4 inhibitor, which allows for effective inhibition at low concentrations. However, this compound can be difficult to synthesize and may require specialized equipment and expertise. Additionally, the potential toxicity of this compound and its metabolites should be carefully considered in experimental design.
Future Directions
There are several potential future directions for research on 4-(3-Bromo-4-methoxyphenyl)-4-oxobutanoic acid. One area of interest is the development of this compound derivatives with improved potency and selectivity for DPP-4 inhibition. Another area of research is the investigation of this compound's potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the development of new synthetic methods for this compound could facilitate its use in a wider range of applications.
properties
IUPAC Name |
4-(3-bromo-4-methoxyphenyl)-4-oxobutanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO4/c1-16-10-4-2-7(6-8(10)12)9(13)3-5-11(14)15/h2,4,6H,3,5H2,1H3,(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBEJKNAORALJER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)CCC(=O)O)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.